N-(2-chlorophenyl)-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)propanamide

• IUPAC Name: N-(2-chlorophenyl)-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide
• InChI: InChI=1S/C18H16ClN3O2/c1-12-6-8-13(9-7-12)18-21-17(24-22-18)11-10-16(23)20-15-5-3-2-4-14(15)19/h2-9H,10-11H2,1H3,(H,20,23)
• InChI Key: WLDYAFNSQOMDHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CCC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

N-(2-chlorophenyl)-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)propanamide is a chemical compound that has attracted the attention of researchers due to its potential applications in scientific research. This compound is known to exhibit various biochemical and physiological effects, making it a valuable tool for investigating biological systems.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)propanamide involves its interaction with ion channels in neurons. Specifically, this compound has been shown to modulate the activity of voltage-gated sodium channels and GABA-A receptors. By affecting the activity of these channels, this compound can alter neuronal excitability and synaptic transmission.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. For example, it has been shown to increase the release of glutamate in the brain, which can enhance synaptic transmission. It has also been shown to increase the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)propanamide in lab experiments is its ability to modulate the activity of ion channels in neurons. This can be useful for investigating the role of these channels in various physiological processes. However, one limitation of using this compound is its potential toxicity, which can affect the viability of cells or tissues in experiments.

Future Directions

There are several future directions for research involving N-(2-chlorophenyl)-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)propanamide. One direction is to investigate its potential therapeutic applications, particularly in the treatment of neurological disorders such as epilepsy and Parkinson's disease. Another direction is to explore its effects on other ion channels and receptors in the brain, which can provide insights into the mechanisms underlying various physiological processes. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for experimental purposes.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)propanamide involves the reaction of 2-chlorobenzoyl chloride with p-tolyl-1,2,4-oxadiazole-5-carboxylic acid in the presence of a base such as triethylamine. The resulting product is then treated with 3-aminopropionitrile to yield the final product.

Scientific Research Applications

N-(2-chlorophenyl)-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)propanamide has been used in various scientific research applications, particularly in the field of neuroscience. This compound has been shown to modulate the activity of certain ion channels in neurons, which can affect neuronal excitability and synaptic transmission. It has also been used to investigate the role of certain neurotransmitters in the brain, such as glutamate and GABA.